3-Cyano-5-(2,5-difluorophenyl)phenol, 95%

• IUPAC Name: 3-(2,5-difluorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H7F2NO/c14-10-1-2-13(15)12(6-10)9-3-8(7-16)4-11(17)5-9/h1-6,17H
• InChI Key: VSDCZYLAAKCKCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C13H7F2NO
• DSSTOX Substance ID: DTXSID40684742
• Molecular Weight: 231.20 g/mol
• CAS RN: 1261983-02-1

Description

3-Cyano-5-(2,5-difluorophenyl)phenol, 95% (3-CN-2,5-dFP) is a compound belonging to the class of organic compounds known as phenols. It is a white to off-white crystalline solid with a melting point of approximately 150°C. 3-CN-2,5-dFP is widely used in scientific research due to its unique properties. It is used in a variety of laboratory experiments and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

3-Cyano-5-(2,5-difluorophenyl)phenol, 95% is a phenolic compound that has been shown to act as an antioxidant. It has been shown to scavenge free radicals and reduce oxidative stress in cells. It has also been shown to inhibit the activity of certain enzymes, including cytochrome P450 and monoamine oxidase.
Biochemical and Physiological Effects
3-Cyano-5-(2,5-difluorophenyl)phenol, 95% has been studied extensively for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects. It has been shown to reduce inflammation in cells, as well as to reduce the levels of certain inflammatory cytokines. It has also been shown to reduce oxidative stress in cells, as well as to reduce the levels of certain reactive oxygen species.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(2,5-difluorophenyl)phenol, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. It is also a relatively stable compound and has a high melting point. However, it does have some limitations. It is a relatively toxic compound and should be handled with care. It is also not very soluble in water, so it may not be suitable for some experiments.

Future Directions

There are several potential future directions for research involving 3-Cyano-5-(2,5-difluorophenyl)phenol, 95%. These include further investigation of its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be conducted to investigate its potential as an antioxidant and anti-inflammatory agent. Finally, further research could be conducted to investigate its potential as a catalyst in organic synthesis.

Synthesis Methods

3-Cyano-5-(2,5-difluorophenyl)phenol, 95% can be synthesized by a two-step process. The first step involves the reaction of 4-nitrobenzaldehyde with 2,5-difluorophenylmagnesium bromide in the presence of a base such as sodium hydroxide. The second step involves the reaction of the resulting 4-nitro-2,5-difluorophenol with sodium cyanide in the presence of a base such as sodium hydroxide.

Scientific Research Applications

3-Cyano-5-(2,5-difluorophenyl)phenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals, pesticides, and other organic compounds. It is also used as a reagent in various biochemical and physiological experiments. It has been used to study the effects of oxidative stress on cells and to investigate the mechanisms of action of various drugs.